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Compound of Interest

Methyl 2-[4-
Compound Name:
(bromomethyl)phenyllbenzoate

Cat. No.: B147952

An In-depth Technical Guide to Methyl 4'-
(bromomethyl)biphenyl-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4'-(bromomethyl)biphenyl-2-
carboxylate, a key intermediate in the synthesis of pharmaceuticals, notably the
antihypertensive drug Telmisartan.[1][2][3][4] This document outlines its chemical properties,
synthesis protocols, and its role in drug development.

Chemical and Physical Properties

Methyl 4'-(bromomethyl)biphenyl-2-carboxylate is a white to off-white solid.[5][6] Its
fundamental properties are summarized in the table below, providing a quick reference for
laboratory and research applications.
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Property Value Source
Molecular Formula C15H13BrO2 [718]
Molecular Weight 305.17 g/mol [71[81[9]
CAS Number 114772-38-2 [51[7]
Appearance White to Off-White Solid [51[6]
Melting Point 48-50 °C [5]
Boiling Point 412.8+38.0 °C at 760 mmHg [4]
Density 1.4+0.1 g/cm3 [4]
Flash Point 203.5%£26.8 °C [4]
IUPAC Name methyl 2-4- [7]

(bromomethyl)phenyllbenzoate

Experimental Protocols: Synthesis

The synthesis of Methyl 4'-(bromomethyl)biphenyl-2-carboxylate is a critical step in the
production of sartans, a class of angiotensin Il receptor antagonists.[2][6] Several synthetic
routes have been reported, with the following being a commonly cited method involving the
bromination of a precursor.

Method 1: Bromination of Methyl 4'-methylbiphenyl-2-carboxylate
This procedure details the radical bromination of the methyl group on the biphenyl structure.

e Reactants:

o

Methyl 4'-methylbiphenyl-2-carboxylate

[¢]

N-Bromosuccinimide (NBS)

[¢]

Azo(bisisobutyronitrile) (AIBN) - Radical initiator

o

Carbon tetrachloride (CCl4) - Solvent
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e Procedure:

o

A solution of Methyl 4'-methylbiphenyl-2-carboxylate (9.3 g) is prepared in carbon
tetrachloride (300 ml).[10]

o N-Bromosuccinimide (8.1 g) and a catalytic amount of azo(bisisobutyronitrile) (130 mg)
are added to the solution.[10]

o The reaction mixture is heated to reflux and maintained for 4 hours.[10]

o After the reaction is complete, the mixture is cooled to room temperature.[10]

o Any insoluble material (succinimide) is removed by filtration.[10]

o The filtrate is concentrated under reduced pressure to yield the crude product.[10]

o Purification is achieved by flash chromatography using a mixture of ethyl acetate and
hexane (1:9 v/v) as the eluent.[10]

o The final product is obtained as a solid (10.9 g) with a melting point of 48-50 °C.[10]
Method 2: Synthesis from 2-Cyano-4'-bromomethylbiphenyl

An alternative patented method involves the hydrolysis and esterification of a cyanobiphenyl
derivative.

e Reactants:

[e]

2-Cyano-4'-bromomethylbiphenyl

Methanol

o

Water

[¢]

[¢]

Catalyst (e.g., concentrated sulfuric acid or methanesulfonic acid)[11]

e Procedure:
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o 2-Cyano-4'-bromomethylbiphenyl (27.2 g) is placed in a high-pressure reactor with
methanol (108.8 g) and water (5.4 g).[1]

o An industrial-grade concentrated sulfuric acid (21.7 g) is added as a catalyst.[1]
o The reactor is purged with nitrogen three times.[1]
o The temperature is raised to 155 °C, and the pressure increases to 1.75 MPa.[1]

o The reaction is maintained under these conditions for 6 hours, with progress monitored by
HPLC.[1]

o The reaction is stopped when the purity of the starting material is less than 1.0%. The
mixture is then cooled to 10 °C.[1]

o The pH is adjusted to 7.0 using a 30% sodium hydroxide solution.[1]
o The solvent is removed by distillation under reduced pressure.[1]

o The product is dissolved in dichloromethane (250 ml), and inorganic salts are filtered off.

[1]

o The dichloromethane is removed to yield the crude product, which is then purified by
recrystallization.[11]

Role in Drug Development

Methyl 4'-(bromomethyl)biphenyl-2-carboxylate is a pivotal intermediate in the synthesis of
Telmisartan.[1][3] Telmisartan is a potent and selective angiotensin Il receptor antagonist used
for the treatment of hypertension.[1][2] The bromomethyl group of the intermediate is highly
reactive and allows for the subsequent alkylation of the benzimidazole moiety in the
Telmisartan synthesis pathway.

Visualizations

The following diagrams illustrate the synthesis workflow and the role of Methyl 4'-
(bromomethyl)biphenyl-2-carboxylate as a key intermediate.
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Caption: Synthesis workflow for Methyl 4'-(bromomethyl)biphenyl-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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